tauro 1-hydroxycholic acid
tauro 1-hydroxycholic acid
Brand Name:
Vulcanchem
CAS No.:
142608-64-8
VCID:
VC0114501
InChI:
InChI=1S/C26H45NO8S/c1-15(4-5-22(31)27-10-11-36(33,34)35)18-7-9-26(32)23-19(6-8-24(18,26)2)25(3)16(13-20(23)29)12-17(28)14-21(25)30/h15-21,23,28-30,32H,4-14H2,1-3H3,(H,27,31)(H,33,34,35)/t15-,16+,17+,18-,19?,20-,21-,23?,24-,25+,26?/m1/s1
SMILES:
CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2(C1(CCC3C2C(CC4C3(C(CC(C4)O)O)C)O)C)O
Molecular Formula:
C26H45NO8S
Molecular Weight:
531.7 g/mol
tauro 1-hydroxycholic acid
CAS No.: 142608-64-8
Main Products
VCID: VC0114501
Molecular Formula: C26H45NO8S
Molecular Weight: 531.7 g/mol
| CAS No. | 142608-64-8 |
|---|---|
| Product Name | tauro 1-hydroxycholic acid |
| Molecular Formula | C26H45NO8S |
| Molecular Weight | 531.7 g/mol |
| IUPAC Name | 2-[[(4R)-4-[(1R,3S,5S,7R,10S,13R,17R)-1,3,7,14-tetrahydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid |
| Standard InChI | InChI=1S/C26H45NO8S/c1-15(4-5-22(31)27-10-11-36(33,34)35)18-7-9-26(32)23-19(6-8-24(18,26)2)25(3)16(13-20(23)29)12-17(28)14-21(25)30/h15-21,23,28-30,32H,4-14H2,1-3H3,(H,27,31)(H,33,34,35)/t15-,16+,17+,18-,19?,20-,21-,23?,24-,25+,26?/m1/s1 |
| Standard InChIKey | ZZBPROOCQLCTDL-OMVCMMTCSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)NCCS(=O)(=O)O)[C@H]1CCC2([C@@]1(CCC3C2[C@@H](C[C@H]4[C@@]3([C@@H](C[C@H](C4)O)O)C)O)C)O |
| SMILES | CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2(C1(CCC3C2C(CC4C3(C(CC(C4)O)O)C)O)C)O |
| Canonical SMILES | CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2(C1(CCC3C2C(CC4C3(C(CC(C4)O)O)C)O)C)O |
| Synonyms | tauro 1-hydroxycholic acid tauro-CA-1beta-ol |
| PubChem Compound | 197467 |
| Last Modified | Nov 11 2021 |
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